Cas no 19780-12-2 (5-Dodecyne)

• Product Name: 5-Dodecyne
• CAS No: 19780-12-2
• MF: C₁₂H₂₂
• MW: 166.303083896637
• MDL: MFCD00041661
• CID: 149390
• PubChem ID: 87567740
• Update Time: 2025-11-02

5-Dodecyne Chemical and Physical Properties

Names and Identifiers

• 5-Dodecyne
• dodec-5-yne
• 5-C12H22
• Butyl-hexyl-acetylen
• dodecyne
• TIMTEC-BB SBB008733
• 1-Butyl-2-hexylacetylene
• n-Butyl n-hexyl acetylene
• 5-DODECYNE 98+%
• FT-0620366
• DTXSID10173476
• MFCD00041661
• D1191
• T70514
• CS-0333703
• AKOS015843256
• 19780-12-2
• JQPXWRQCSIYOOP-UHFFFAOYSA-N
• DTXCID5095967

• MDL： MFCD00041661
• Inchi： 1S/C12H22/c1-3-5-7-9-11-12-10-8-6-4-2/h3-9,11H2,1-2H3
• InChI Key： JQPXWRQCSIYOOP-UHFFFAOYSA-N
• SMILES： C(CCC#CCCCC)CCC

Computed Properties

• Exact Mass: 166.17200
• Monoisotopic Mass: 166.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.78
• Melting Point: -13.99°C (estimate)
• Boiling Point: 93°C/15mmHg(lit.)
• Refractive Index: 1.4370-1.4400
• PSA: 0.00000
• LogP: 4.15040
• Solubility: Not determined

5-Dodecyne Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H304
• Warning Statement： P210-P280-P301+P310+P331-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Safety Instruction： 53-36/37/39-45
• RTECS：XO6950000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Dodecyne

5-Dodecyne (CAS No. 19780-12-2): Properties, Applications, and Market Insights

5-Dodecyne (CAS No. 19780-12-2) is a linear alkyne with the molecular formula C12H22. This compound belongs to the family of unsaturated hydrocarbons, specifically terminal alkynes, which are widely used in organic synthesis and industrial applications. Its unique structure, featuring a triple bond at the fifth carbon position, makes it a valuable intermediate in the production of specialty chemicals, polymers, and pharmaceuticals. The growing demand for high-purity alkynes in research and development has positioned 5-Dodecyne as a compound of significant interest.

The physical and chemical properties of 5-Dodecyne contribute to its versatility. It is a colorless to pale yellow liquid with a characteristic mild odor. The compound has a boiling point of approximately 220–230°C and a density of around 0.79 g/cm³. Its hydrophobic nature and low solubility in water make it suitable for applications in non-polar solvents and organic matrices. Researchers often explore its reactivity in click chemistry and cross-coupling reactions, which are pivotal in modern synthetic chemistry.

One of the most prominent applications of 5-Dodecyne is in the field of material science. It serves as a building block for advanced polymers and surface coatings, where its alkyne functionality enables precise modifications. For instance, it is used in the synthesis of conjugated polymers for electronic devices, such as organic light-emitting diodes (OLEDs) and flexible electronics. The rise of green chemistry and sustainable materials has further increased the demand for alkynes like 5-Dodecyne, as they enable eco-friendly synthesis routes.

In the pharmaceutical industry, 5-Dodecyne is employed as an intermediate in the synthesis of bioactive molecules. Its triple bond allows for efficient incorporation into complex structures, making it useful in drug discovery and medicinal chemistry. Recent studies highlight its role in developing anticancer agents and antiviral compounds, aligning with the global focus on healthcare innovation. Researchers are also investigating its potential in proteomics and bioconjugation, where precise molecular tagging is crucial.

The market dynamics for 5-Dodecyne reflect its growing importance. With increasing investments in specialty chemicals and high-performance materials, the compound has seen steady demand from North America, Europe, and Asia-Pacific regions. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include high-purity 5-Dodecyne, catering to research institutions and industrial clients. Additionally, the shift toward bio-based raw materials has prompted innovations in its production, ensuring compliance with environmental regulations.

From an SEO perspective, users frequently search for terms like "5-Dodecyne uses", "CAS 19780-12-2 supplier", and "alkyne reactivity in organic synthesis". Addressing these queries, this article highlights the compound's role in cutting-edge applications while optimizing for relevant keywords. The integration of sustainability trends and emerging technologies ensures the content remains engaging and informative for a broad audience, including chemists, procurement specialists, and R&D professionals.

In conclusion, 5-Dodecyne (CAS No. 19780-12-2) is a multifaceted compound with significant applications across industries. Its unique properties and reactivity make it indispensable in advanced material synthesis, pharmaceutical development, and green chemistry initiatives. As research continues to uncover new uses, the demand for high-quality 5-Dodecyne is expected to grow, solidifying its position in the global chemical market.